Cas no 1248767-06-7 (Cycloheptanecarboxylic acid, 1-(aminomethyl)-, methyl ester)

• Product Name: Cycloheptanecarboxylic acid, 1-(aminomethyl)-, methyl ester
• CAS No: 1248767-06-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26
• CID: 5520260
• PubChem ID: 62596393
• Update Time: 2024-11-06

Cycloheptanecarboxylic acid, 1-(aminomethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cycloheptanecarboxylic acid, 1-(aminomethyl)-, methyl ester
• Methyl 1-(aminomethyl)cycloheptane-1-carboxylate
• MFCD16809964
• methyl1-(aminomethyl)cycloheptane-1-carboxylate
• CS-0288134
• F89657
• EN300-1153774
• methyl 1-(aminomethyl)cycloheptanecarboxylate
• AKOS011888331
• 1248767-06-7

• Inchi： 1S/C10H19NO2/c1-13-9(12)10(8-11)6-4-2-3-5-7-10/h2-8,11H2,1H3
• InChI Key： OPSKAXDOYPUZLH-UHFFFAOYSA-N
• SMILES： C1(CN)(C(OC)=O)CCCCCC1

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.001±0.06 g/cm3(Predicted)
• Boiling Point: 256.1±13.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives